2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol

• IUPAC Name: 2-methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol
• InChI: InChI=1S/C16H21NO/c1-16(2,18)12-17(3)11-14-9-6-8-13-7-4-5-10-15(13)14/h4-10,18H,11-12H2,1-3H3
• InChI Key: HMGIZRJEBBTSNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN(C)CC1=CC=CC2=CC=CC=C21)O
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol

Description

2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol, also known as MNA, is a synthetic compound that has gained interest in scientific research due to its potential applications in various fields. MNA belongs to the class of beta-adrenergic agonists and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has been found to have potential applications in various fields of scientific research. In pharmacology, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has been studied for its beta-adrenergic agonist activity and has been found to exhibit bronchodilator effects. 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has also been found to exhibit cardioprotective effects in animal studies, making it a potential candidate for the treatment of cardiovascular diseases.
In addition to pharmacology, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has also been studied for its potential applications in analytical chemistry. 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has been found to be a useful chiral auxiliary in the synthesis of various compounds, making it a valuable tool for the preparation of enantiomerically pure compounds.

Mechanism of Action

2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol acts as a beta-adrenergic agonist, which means it binds to beta-adrenergic receptors and activates them. This results in the activation of various signaling pathways, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has been found to exhibit various biochemical and physiological effects. In pharmacology, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has been found to exhibit bronchodilator effects, which makes it a potential candidate for the treatment of asthma and other respiratory diseases. 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has also been found to exhibit cardioprotective effects in animal studies, which makes it a potential candidate for the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has several advantages for lab experiments, including its high purity and stability. However, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol is a synthetic compound and may not accurately represent the effects of natural compounds. Additionally, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol may have potential side effects that need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol. In pharmacology, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol could be further studied for its potential applications in the treatment of respiratory and cardiovascular diseases. In analytical chemistry, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol could be further studied for its potential applications as a chiral auxiliary. Additionally, further studies could be conducted to better understand the mechanism of action and potential side effects of 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol.
Conclusion:
In conclusion, 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol, or 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol, is a synthetic compound that has gained interest in scientific research due to its potential applications in various fields. 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol has been found to exhibit bronchodilator and cardioprotective effects, making it a potential candidate for the treatment of respiratory and cardiovascular diseases. 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol also has potential applications in analytical chemistry as a chiral auxiliary. Further studies are needed to better understand the mechanism of action and potential side effects of 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol.

Synthesis Methods

The synthesis of 2-Methyl-1-[methyl(naphthalen-1-ylmethyl)amino]propan-2-ol involves the reaction of 2-methylpropan-2-ol with naphthalen-1-ylmethylamine in the presence of a catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified through various techniques such as column chromatography and recrystallization.